Cas no 1018288-93-1 (3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride)

• Product Name: 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride
• CAS No: 1018288-93-1
• MF: C₁₃H₁₃ClO₃S
• MW: 284.758521795273
• MDL: MFCD10023015
• CID: 5049649
• PubChem ID: 62946891
• Update Time: 2025-05-20

3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(naphthalen-2-yloxy)propane-1-sulfonyl chloride
• 3-naphthalen-2-yloxypropane-1-sulfonyl chloride
• 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride

• MDL： MFCD10023015
• Inchi： 1S/C13H13ClO3S/c14-18(15,16)9-3-8-17-13-7-6-11-4-1-2-5-12(11)10-13/h1-2,4-7,10H,3,8-9H2
• InChI Key： QRDIHUKSRSLHJO-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 350
• XLogP3: 4
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride

Introduction to 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride (CAS No. 1018288-93-1)

3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride, identified by the CAS number 1018288-93-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a naphthalene ring and an alkoxypropylsulfonyl group makes this molecule a versatile building block for medicinal chemists and synthetic organic chemists alike.

The naphthalen-2-yloxy moiety in the molecular structure contributes to the compound's aromaticity and potential hydrophobic interactions, which can be exploited in drug design to enhance binding affinity or metabolic stability. On the other hand, the propane-1-sulfonyl chloride part introduces a reactive sulfonyl chloride group, facilitating further functionalization through nucleophilic substitution reactions. This dual functionality makes 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride a valuable reagent in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonyl chlorides serve as crucial intermediates in this process, enabling the efficient synthesis of sulfonamides via displacement reactions with various nucleophiles. The structural features of 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride suggest its potential application in generating sulfonamides with tailored properties for therapeutic purposes.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. Enzymes such as kinases and proteases are critical mediators of numerous cellular pathways, and inhibiting their activity has become a cornerstone strategy in drug discovery. The sulfonyl chloride functionality allows for precise modifications at specific positions within the enzyme's active site, thereby enhancing inhibitory potency and selectivity. For instance, researchers have leveraged similar sulfonyl chloride derivatives to develop inhibitors with improved pharmacokinetic profiles and reduced off-target effects.

The naphthalene ring component also offers opportunities for fine-tuning the physicochemical properties of derived compounds. Naphthalene-based scaffolds are known for their ability to interact favorably with biological targets due to their rigid aromatic structure and capacity for π-stacking interactions. This characteristic has been exploited in the design of agonists and antagonists for G-protein coupled receptors (GPCRs), which are involved in a multitude of physiological processes. By incorporating 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride into synthetic routes, chemists can access novel naphthalene derivatives with enhanced binding affinities and improved solubility characteristics.

Advances in computational chemistry have further accelerated the exploration of 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride's potential applications. Molecular modeling studies have demonstrated that modifications introduced via sulfonyl chloride reactions can significantly influence receptor binding kinetics and thermodynamics. These insights have guided the rational design of next-generation drug candidates with optimized pharmacological profiles. Additionally, high-throughput screening (HTS) techniques have been employed to identify promising derivatives synthesized from this intermediate, streamlining the drug discovery pipeline.

The compound's utility extends beyond pharmaceutical applications; it also finds relevance in materials science and agrochemical research. For example, sulfonyl chloride derivatives have been investigated as precursors for synthesizing organosulfur compounds used in polymer modification and crop protection agents. The structural versatility of 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride allows chemists to tailor molecular properties such as reactivity, solubility, and stability, making it adaptable to diverse industrial needs.

In conclusion, 3-(Naphthalen-2-yloxy)propane-1-sulfonyl chloride (CAS No. 1018288-93-1) represents a significant asset in modern chemical synthesis, particularly within the pharmaceutical sector. Its unique structural features—combining an aromatic naphthalene ring with a reactive sulfonyl chloride group—endow it with broad applicability across multiple disciplines. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly pivotal role in the development of innovative therapeutics and functional materials.